ABT-D2E7
ABT-D2E7
ABT-D2E7 is a human IgG1 monoclonal antibody, which binds specifically to tumor necrosis factor α (TNF-α) and blocks its interaction with the p55 and p75 cell surface TNF receptors. By binding to TNFα, ABT-D2E7 reduces the inflammatory response of autoimmune diseases.
Brand Name:
Vulcanchem
CAS No.:
331731-18-1
VCID:
VC0011392
InChI:
InChI=1S/C20H22N2O7S/c1-20(2,3)19(26)29-13-8-10-14(11-9-13)30(27,28)22-16-7-5-4-6-15(16)18(25)21-12-17(23)24/h4-11,22H,12H2,1-3H3,(H,21,25)(H,23,24)
SMILES:
CC(C)(C)C(=O)OC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCC(=O)O
Molecular Formula:
C20H22N2O7S
Molecular Weight:
434.5 g/mol
ABT-D2E7
CAS No.: 331731-18-1
Main Products
VCID: VC0011392
Molecular Formula: C20H22N2O7S
Molecular Weight: 434.5 g/mol
| CAS No. | 331731-18-1 |
|---|---|
| Product Name | ABT-D2E7 |
| Molecular Formula | C20H22N2O7S |
| Molecular Weight | 434.5 g/mol |
| IUPAC Name | 2-[[2-[[4-(2,2-dimethylpropanoyloxy)phenyl]sulfonylamino]benzoyl]amino]acetic acid |
| Standard InChI | InChI=1S/C20H22N2O7S/c1-20(2,3)19(26)29-13-8-10-14(11-9-13)30(27,28)22-16-7-5-4-6-15(16)18(25)21-12-17(23)24/h4-11,22H,12H2,1-3H3,(H,21,25)(H,23,24) |
| Standard InChIKey | BTGNGJJLZOIYID-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C(=O)OC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCC(=O)O |
| Canonical SMILES | CC(C)(C)C(=O)OC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NCC(=O)O |
| Description | ABT-D2E7 is a human IgG1 monoclonal antibody, which binds specifically to tumor necrosis factor α (TNF-α) and blocks its interaction with the p55 and p75 cell surface TNF receptors. By binding to TNFα, ABT-D2E7 reduces the inflammatory response of autoimmune diseases. |
| Synonyms | Adalimumab;D2E7;Humira;Immunoglobulin G1, anti-(human tumor necrosis factor) (human monoclonal D2E7 heavy chain), disulfide with human monoclonal D2E7 light chain, dimer;Unii-fys6T7F842 |
| PubChem Compound | 107706 |
| Last Modified | Nov 11 2021 |
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